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Compound of Interest

Compound Name: ARCC-4

Cat. No.: B8103543

Essential Safety and Handling Guide for ARCC-4

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of
ARCC-4, a potent and selective androgen receptor (AR) PROTAC® degrader. Adherence to
these procedures is essential to ensure personnel safety and maintain a secure laboratory
environment.

Compound Information and Hazard Identification

ARCC-4 is a high-potency research compound designed to induce the degradation of the
androgen receptor.[1][2][3] As with any potent, biologically active small molecule, it should be
handled with care, assuming it may be toxic, irritant, and/or have unknown long-term health
effects. The primary routes of exposure are inhalation, skin contact, and ingestion.

Physical and Chemical Properties
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Property

Value

Molecular Formula

Cs3HseF3N707S2

Molecular Weight 1024.18 g/mol

Appearance Solid powder

Solubility Soluble in DMSO up to 100 mM[3]
CAS Number 1973403-00-7[1]

Storage Store at -20°CJ[1]

Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling ARCC-4. The following table

summarizes the minimum required PPE.

ired | : : PPE)

Area of Protection Required Equipment Specifications
Double-gloving with ASTM D6978 tested. Change
Hand Protection chemotherapy-rated nitrile gloves immediately if
gloves contaminated.

Safety glasses with side

Eye Protection shields or chemical splash ANSI Z87.1 certified.
goggles
) Impermeable, disposable lab To be worn over personal
Body Protection ) ) )
coat with knit cuffs clothing.

Respiratory Protection

If weighing or handling powder

Use in a certified chemical outside of a fume hood, a fit-
fume hood tested N95 respirator or higher
is required.
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Operational Plan: Handling and Experimental
Workflow
Preparation of Stock Solutions

e Preparation: All work with solid ARCC-4 must be conducted in a certified chemical fume
hood to prevent inhalation of the powder.

e Weighing: Use an analytical balance within the fume hood. Use anti-static weighing dishes.

¢ Dissolving: Add the desired volume of DMSO to the vial containing the ARCC-4 powder. Cap
the vial securely and vortex until the solid is completely dissolved.

o Storage: Store the stock solution at -20°C in a clearly labeled, sealed container.

Experimental Workflow Diagram
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Caption: Experimental workflow for handling ARCC-4 from preparation to disposal.

Disposal Plan

All materials that have come into contact with ARCC-4 are considered hazardous waste and
must be disposed of accordingly.
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Waste Disposal Procedures

Waste Type Disposal Procedure

] Dispose of in a clearly labeled hazardous
Solid ARCC-4 _ _
chemical waste container.

) ) ) Collect in a designated, sealed hazardous waste
Contaminated Labware (e.qg., pipette tips, tubes) ]
bag or container.

o ] ] Collect in a sealed, labeled hazardous liquid
Liquid Waste (e.g., unused solutions, cell media) ) )
waste container. Do not pour down the drain.

Remove carefully to avoid cross-contamination
Contaminated PPE (e.g., gloves, lab coat) and dispose of in a designated hazardous waste

container.

Emergency Procedures
Spill Response

o Evacuate: Alert others in the immediate area and evacuate if the spill is large or if you are
unsure how to proceed.

o Contain: If the spill is small and you are trained to handle it, contain the spill with absorbent
pads. For powder spills, gently cover with a damp paper towel to avoid aerosolization.

o Clean: Wearing appropriate PPE, clean the spill area with a suitable decontaminating
solution.

o Dispose: Collect all cleanup materials in a hazardous waste container.

e Report: Report the incident to your institution's Environmental Health and Safety (EHS)
office.

EXxposure Response
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Exposure Route First Aid Measures

Immediately remove contaminated clothing.
Skin Contact Wash the affected area with soap and water for

at least 15 minutes.

Immediately flush eyes with copious amounts of
Eye Contact water for at least 15 minutes, lifting the upper

and lower eyelids.

Move to fresh air. If breathing is difficult, seek

Inhalation ) ) ) )
immediate medical attention.

Do NOT induce vomiting. Rinse mouth with

Ingestion . . . :
water and seek immediate medical attention.

In all cases of exposure, seek medical attention and provide the Safety Data Sheet (SDS) to

the medical personnel.

ARCC-4 Mechanism of Action: Signaling Pathway

ARCC-4 is a Proteolysis Targeting Chimera (PROTAC) that brings about the degradation of the
Androgen Receptor (AR). It is composed of a ligand for AR, a linker, and a ligand for an E3
ubiquitin ligase (VHL).[3]
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Caption: Mechanism of ARCC-4 induced degradation of the Androgen Receptor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.medchemexpress.com/search.html?q=ARCC%204&ft=&fa=&fp=
https://www.benchchem.com/product/b8103543#personal-protective-equipment-for-handling-arcc-4
https://www.benchchem.com/product/b8103543#personal-protective-equipment-for-handling-arcc-4
https://www.benchchem.com/product/b8103543#personal-protective-equipment-for-handling-arcc-4
https://www.benchchem.com/product/b8103543#personal-protective-equipment-for-handling-arcc-4
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8103543?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8103543?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

